Acetonitrile-1-13C,15N
Overview
Description
Acetonitrile-1-13C,15N is a useful research compound. Its molecular formula is C2H3N and its molecular weight is 43.038 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Determination of Coupling Constants
Diehl et al. (1982) determined the anisotropies of the 13C-13C and 13C-15N spin-spin coupling constants of acetonitrile using partially oriented molecules. They found the relative anisotropy, R, of the 13C-13C coupling constant to be 2.0 ± 0.4. However, the anisotropies of the corresponding 13C-15N coupling constants were less reliable due to large errors in the internuclear distances (Diehl, Jokisaari, Amrein, Väänänen, & Pyykkö, 1982).
Synthesis of Isotopomers
Anthoni and Nielsen (1984) described the synthesis of all possible 2H, 13C, and 15N singly and multiply labelled isotopomers of acetonitrile and thioacetamide. They demonstrated a pathway involving the reaction between methyl iodide and potassium cyanide, followed by treatment with diphenylphosphinodithioic acid (Anthoni & Nielsen, 1984).
NMR Spectra Analysis
Ferris, Lee, and Farrar (1997) conducted 1H, 13C, and 15N NMR studies on propiolamide, formamide, and acetamide in 3.0 M acetonitrile solutions. They reported on natural abundance 13C and 15N chemical shift measurements along with spin coupling constants, providing comparative insights into the molecular behavior of these compounds in acetonitrile solutions (Ferris, Lee, & Farrar, 1997).
Hyperpolarization Strategies
Mewis et al. (2014) explored the use of SABRE (signal amplification by reversible exchange) for polarizing 1H and 13C nuclei of ligands like acetonitrile. They demonstrated this through the polarization of acetonitrile using Ir(IMes)(COD)Cl as the catalyst precursor, highlighting the route to hyperpolarization transfer via the J-coupling network (Mewis, Green, Cockett, Cowley, Duckett, Green, John, Rayner, & Williamson, 2014).
Spin-Lattice Relaxation Studies
Leipert, Noggle, and Gillen (1974) measured natural abundance 13C spin-lattice relaxation times and nuclear Overhauser effects in acetonitrile. They compared their results to other published data and relaxation theories, finding that dipole-dipole and spin-rotation relaxation are significant mechanisms in these contexts (Leipert, Noggle, & Gillen, 1974).
Safety and Hazards
Acetonitrile-1-13C,15N is classified as a flammable liquid (Category 2), and it can cause acute toxicity if swallowed, in contact with skin, or if inhaled (Category 4). It can also cause serious eye irritation (Category 2A) . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Acetonitrile-1-13C,15N, also known as Methyl cyanide-13C,15N, is a stable isotope of Acetonitrile
Mode of Action
It is known that the compound has a linear formula of ch313c15n .
Pharmacokinetics
It is known that the compound has a molecular weight of 4304 , which may influence its bioavailability and pharmacokinetics.
Properties
IUPAC Name |
acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3N/c1-2-3/h1H3/i2+1,3+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEVYAHXRMPXWCK-SUEIGJEOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[13C]#[15N] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70480077 |
Source
|
| Record name | Methyl cyanide-13C,15N | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70480077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
43.038 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14320-89-9 |
Source
|
| Record name | Methyl cyanide-13C,15N | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70480077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 14320-89-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Bicyclo[2.2.1]hept-2-ene-1-carboxamide](/img/structure/B78715.png)
